Cas no 728890-52-6 (HEPTANAMIDE, 7-MERCAPTO-N-(4-PHENYL-2-THIAZOLYL)-)

HEPTANAMIDE, 7-MERCAPTO-N-(4-PHENYL-2-THIAZOLYL)- structure
728890-52-6 structure
Product Name:HEPTANAMIDE, 7-MERCAPTO-N-(4-PHENYL-2-THIAZOLYL)-
CAS No:728890-52-6
MF:C16H20N2OS2
MW:320.472801208496
CID:3443459
PubChem ID:11427204
Update Time:2025-04-21

HEPTANAMIDE, 7-MERCAPTO-N-(4-PHENYL-2-THIAZOLYL)- Chemical and Physical Properties

Names and Identifiers

    • HEPTANAMIDE, 7-MERCAPTO-N-(4-PHENYL-2-THIAZOLYL)-
    • NCH-31
    • PD183139
    • 0QHA1X95MF
    • BDBM19131
    • N-(4-phenyl-1,3-thiazol-2-yl)-7-sulfanyl-heptanamide
    • UNII-0QHA1X95MF
    • 7-mercapto-N-(4-phenyl-2-thiazolyl)heptanamide
    • N-(4-phenyl-1,3-thiazol-2-yl)-7-sulfanylheptanamide
    • 728890-52-6
    • JMC505425 Compound 7
    • NCH 31
    • CHEMBL419758
    • Inchi: 1S/C16H20N2OS2/c19-15(10-6-1-2-7-11-20)18-16-17-14(12-21-16)13-8-4-3-5-9-13/h3-5,8-9,12,20H,1-2,6-7,10-11H2,(H,17,18,19)
    • InChI Key: LUXAHBUKMVESIS-UHFFFAOYSA-N
    • SMILES: C(NC1=NC(C2=CC=CC=C2)=CS1)(=O)CCCCCCS

Computed Properties

  • Exact Mass: 320.10170561Da
  • Monoisotopic Mass: 320.10170561Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 71.2Ų
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